Cas no 1804475-02-2 (Ethyl 2-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804475-02-2
• MF: C₁₀H₈ClF₄NO₃
• MW: 301.622035980225
• CID: 4830252
• Update Time: 2025-05-25

Ethyl 2-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H8ClF4NO3/c1-2-18-9(17)7-6(3-11)16-4-5(12)8(7)19-10(13,14)15/h4H,2-3H2,1H3
• InChI Key： HPJHDSZVAYMVSC-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OCC)=C(C(=CN=1)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 2-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate: A Comprehensive Overview

Ethyl 2-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate, with the CAS number 1804475-02-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a trifluoromethoxy group, a fluoro group, a chloromethyl group, and an ethoxycarbonyl group. The combination of these functional groups imparts unique chemical properties, making it a valuable molecule for various applications.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates specific interactions in biological systems. The trifluoromethoxy group at the 4-position is known for its electron-withdrawing effects, which can enhance the stability of the molecule and influence its reactivity. Similarly, the fluoro group at the 5-position contributes to the overall electronic environment of the molecule, potentially affecting its pharmacokinetic properties.

Recent studies have highlighted the potential of Ethyl 2-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate in the development of novel agrochemicals. Researchers have explored its role as a herbicide and fungicide, leveraging its ability to inhibit key enzymes in plant pathogens. The chloromethyl group at the 2-position has been shown to play a critical role in these enzymatic inhibitions, making it a focal point for further investigation.

In addition to its agricultural applications, this compound has also been studied for its potential in medicinal chemistry. The ethoxycarbonyl group at the 3-position is known to enhance bioavailability when incorporated into drug molecules. Recent findings suggest that Ethyl 2-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate could serve as a lead compound for developing new treatments targeting metabolic disorders and inflammatory conditions.

The synthesis of Ethyl 2-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyridine ring through cyclization reactions and subsequent substitutions to introduce the functional groups. Researchers have optimized these steps to minimize by-products and improve scalability for industrial production.

From an environmental standpoint, understanding the fate and transport of Ethyl 2-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate in ecosystems is crucial for assessing its safety profile. Studies have shown that this compound exhibits moderate persistence in soil and water, with degradation rates influenced by environmental factors such as temperature and microbial activity.

Looking ahead, ongoing research aims to explore new applications for this compound in areas such as materials science and biotechnology. Its unique combination of functional groups makes it an attractive candidate for designing advanced materials with tailored properties.